2-(4-Isopropoxyphenoxy)-1,3-thiazole-5-carbonitrile

• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol
• IUPAC Name: 2-(4-propan-2-yloxyphenoxy)-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C13H12N2O2S/c1-9(2)16-10-3-5-11(6-4-10)17-13-15-8-12(7-14)18-13/h3-6,8-9H,1-2H3
• InChI Key: VEILUQUFHIHCFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)OC2=NC=C(S2)C#N

Description

2-(4-Isopropoxyphenoxy)-1,3-thiazole-5-carbonitrile is a useful research compound. Its molecular formula is C13H12N2O2S and its molecular weight is 260.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of Example 1A (1.18 g, 7.75 mmol) in N,N-dimethylformamide (50 mL) was added potassium carbonate (1.1 g, 7.96 mmol), 2-chlorothiazole-5-carbonitrile (CAS 51640-36-9, 1.12 g, 7.75 mmol) and then the reaction was stirred at room temperature overnight. The reaction mixture was diluted with ethyl acetate (100 mL) and washed with water (3×50 mL) and brine (50 mL). The organics were dried over magnesium sulfate, filtered, and evaporated. The product was purified via silica-gel column chromatography using dichloromethane as the eluent. The title compound was obtained as white solid (2.0 g), 1H NMR (300 MHz, CDCl3) δ ppm 7.76 (s, 1H) 7.12-7.23 (m, 2H) 6.87-7.00 (m, 2H) 4.44-4.65 (heptet, J=6.25 Hz, 1H) 1.36 (d, J=6.25 Hz, 6H), MS (DCI): m/z 261 (M+H)+.